Cas no 851801-65-5 (1-(2H-1,3-benzodioxole-5-carbonyl)-2-{(4-chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole)

• Product Name: 1-(2H-1,3-benzodioxole-5-carbonyl)-2-{(4-chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole
• CAS No: 851801-65-5
• MF: C₁₈H₁₅ClN₂O₃S
• MW: 374.841302156448
• CID: 5933003
• PubChem ID: 5095432
• Update Time: 2025-05-20

1-(2H-1,3-benzodioxole-5-carbonyl)-2-{(4-chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1-(2H-1,3-benzodioxole-5-carbonyl)-2-{(4-chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole
• benzo[d][1,3]dioxol-5-yl(2-((4-chlorobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)methanone
• Methanone, 1,3-benzodioxol-5-yl[2-[[(4-chlorophenyl)methyl]thio]-4,5-dihydro-1H-imidazol-1-yl]-
• 1-(2H-1,3-benzodioxole-5-carbonyl)-2-{[(4-chlorophenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole
• AKOS024588830
• 851801-65-5
• EU-0026230
• 1,3-benzodioxol-5-yl-[2-[(4-chlorophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]methanone
• F0630-0671

• Inchi： 1S/C18H15ClN2O3S/c19-14-4-1-12(2-5-14)10-25-18-20-7-8-21(18)17(22)13-3-6-15-16(9-13)24-11-23-15/h1-6,9H,7-8,10-11H2
• InChI Key： QHVLBWVYEXTAFF-UHFFFAOYSA-N
• SMILES： C(C1=CC=C2OCOC2=C1)(N1C(SCC2=CC=C(Cl)C=C2)=NCC1)=O

Computed Properties

• Exact Mass: 374.0491912g/mol
• Monoisotopic Mass: 374.0491912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 76.4Ų

Experimental Properties

• Density: 1.45±0.1 g/cm3(Predicted)
• Boiling Point: 540.4±60.0 °C(Predicted)
• pka: 1.63±0.60(Predicted)

Additional information on 1-(2H-1,3-benzodioxole-5-carbonyl)-2-{(4-chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole

Introduction to Compound with CAS No. 851801-65-5 and Its Applications in Modern Pharmaceutical Research

Chemical entities play a pivotal role in the advancement of pharmaceutical sciences, particularly in the development of novel therapeutic agents. Among these, the compound with the CAS number 851801-65-5 and the product name 1-(2H-1,3-benzodioxole-5-carbonyl)-2-{(4-chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole has garnered significant attention due to its unique structural properties and potential pharmacological applications. This compound, characterized by its intricate molecular framework, has been extensively studied in recent years for its potential role in various biological processes and therapeutic interventions.

The structural motif of 1-(2H-1,3-benzodioxole-5-carbonyl)-2-{(4-chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole encompasses several key functional groups that contribute to its pharmacological profile. The benzodioxole moiety, also known as a dihydrostilbene derivative, is well-documented for its involvement in a variety of biological activities. Specifically, this scaffold has been implicated in anti-inflammatory, antimicrobial, and anticancer properties. The presence of a carbonyl group at the 5-position of the benzodioxole ring enhances its reactivity and interaction with biological targets.

In addition to the benzodioxole core, the compound features a 4-chlorophenylmethylsulfanyl group at the 2-position of the imidazole ring. This substituent not only influences the electronic properties of the molecule but also contributes to its binding affinity towards specific protein targets. The imidazole ring itself is a common structural element in many bioactive molecules, often serving as a hydrogen bond acceptor or donor in protein-ligand interactions.

Recent research has highlighted the significance of this compound in the context of drug discovery and development. Studies have demonstrated that derivatives of 1-(2H-1,3-benzodioxole-5-carbonyl)-2-{(4-chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole exhibit promising activity against various disease states. For instance, preliminary in vitro studies have shown that certain analogs exhibit inhibitory effects on enzymes involved in cancer progression. The mechanism of action appears to involve disruption of key signaling pathways that are aberrantly activated in tumor cells.

The pharmacokinetic properties of this compound are also of considerable interest. The molecular structure suggests that it may possess favorable solubility characteristics, which are crucial for oral bioavailability and tissue distribution. Furthermore, the presence of multiple hydrogen bond donors and acceptors enhances its potential for interactions with biological macromolecules, thereby influencing its metabolic stability and duration of action.

Advances in computational chemistry have enabled more sophisticated approaches to studying the interactions between 1-(2H-1,3-benzodioxole-5-carbonyl)-2-{(4-chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole and biological targets. Molecular docking simulations have been particularly valuable in identifying potential binding sites on proteins relevant to various diseases. These simulations not only predict binding affinities but also provide insights into the conformational changes that occur upon ligand binding.

In vivo studies have further corroborated the pharmacological potential of this compound. Animal models have shown that administration of certain derivatives leads to significant therapeutic effects without apparent toxicity at tolerated doses. These findings are encouraging for the development of novel drugs based on this scaffold.

The synthesis of 1-(2H-1,3-benzodioxole-5-carbonyl)-2-{(4-chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole represents another area of active investigation. Chemists have developed efficient synthetic routes that allow for scalable production while maintaining high purity standards. These synthetic strategies often involve multi-step organic transformations that highlight the versatility of modern synthetic methodologies.

The future direction of research on this compound is likely to focus on optimizing its pharmacological profile through structure-based drug design. By leveraging knowledge from both experimental and computational studies, researchers aim to develop analogs with enhanced potency, selectivity, and pharmacokinetic properties.

In conclusion, the compound with CAS number 851801-65-5, specifically identified as 1-(2H-1,3-benzodioxole-5-carbonyl)-2-{(4-chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole, represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable asset in the quest for novel therapeutic agents.